Cas no 2230913-71-8 (rac-tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans)
rac-tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans Chemical and Physical Properties
Names and Identifiers
-
- Trans-tert-butyl (4-aminotetrahydrofuran-3-yl)carbamate hydrochloride
- rac-tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans
- EN300-24470649
- tert-butyl N-[(3S,4S)-4-aminooxolan-3-yl]carbamate;hydrochloride
- 2230913-71-8
- rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride
- rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride, trans
-
- MDL: MFCD28893906
- Inchi: 1S/C9H18N2O3.ClH/c1-9(2,3)14-8(12)11-7-5-13-4-6(7)10;/h6-7H,4-5,10H2,1-3H3,(H,11,12);1H/t6-,7-;/m1./s1
- InChI Key: MRNRRVQUXRSQGA-ZJLYAJKPSA-N
- SMILES: Cl.O1C[C@H]([C@@H](C1)NC(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 238.1084202g/mol
- Monoisotopic Mass: 238.1084202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.6Ų
rac-tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD01952-5g |
Trans-tert-butyl (4-aminotetrahydrofuran-3-yl)carbamate hydrochloride |
2230913-71-8 | 97% | 5g |
$1250 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1229772-1g |
tert-butyl ((3R,4R)-4-aminotetrahydrofuran-3-yl)carbamate hydrochloride |
2230913-71-8 | 95% | 1g |
$1450 | 2024-06-03 | |
| Enamine | EN300-24470649-0.05g |
rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride |
2230913-71-8 | 95% | 0.05g |
$226.0 | 2024-06-19 | |
| Enamine | EN300-24470649-0.1g |
rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride |
2230913-71-8 | 95% | 0.1g |
$337.0 | 2024-06-19 | |
| Enamine | EN300-24470649-0.25g |
rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride |
2230913-71-8 | 95% | 0.25g |
$481.0 | 2024-06-19 | |
| Enamine | EN300-24470649-0.5g |
rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride |
2230913-71-8 | 95% | 0.5g |
$758.0 | 2024-06-19 | |
| Enamine | EN300-24470649-1.0g |
rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride |
2230913-71-8 | 95% | 1.0g |
$971.0 | 2024-06-19 | |
| Enamine | EN300-24470649-2.5g |
rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride |
2230913-71-8 | 95% | 2.5g |
$1903.0 | 2024-06-19 | |
| Enamine | EN300-24470649-5.0g |
rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride |
2230913-71-8 | 95% | 5.0g |
$2816.0 | 2024-06-19 | |
| Enamine | EN300-24470649-10.0g |
rac-tert-butyl N-[(3R,4R)-4-aminooxolan-3-yl]carbamate hydrochloride |
2230913-71-8 | 95% | 10.0g |
$4176.0 | 2024-06-19 |
rac-tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on rac-tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans
Professional Introduction to Rac-Tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate Hydrochloride, Trans (CAS No. 2230913-71-8)
Rac-Tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2230913-71-8, is a derivative of oxolane and features a unique structural configuration that makes it particularly interesting for various applications in drug development and molecular research.
The molecular structure of Rac-Tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans incorporates a chiral center, which is crucial for its biological activity. The presence of the tert-butyl group and the specific stereochemistry at the oxolane ring contribute to its distinct pharmacological properties. This compound has been studied for its potential in modulating enzymatic pathways and interacting with biological targets in a highly selective manner.
In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can enhance the efficiency of asymmetric synthesis. The unique stereochemistry of Rac-Tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans makes it an excellent candidate for such applications. Researchers have leveraged this compound to develop novel synthetic routes that improve yield and enantioselectivity in the production of complex organic molecules.
The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of this compound. Preclinical studies have indicated that it may have applications in treating various metabolic disorders by interacting with specific enzymes involved in metabolic pathways. The ability of Rac-Tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans to selectively inhibit or activate these enzymes without significant off-target effects makes it a promising candidate for further development.
One of the most intriguing aspects of this compound is its role in drug discovery and development. The oxolane moiety is known for its stability and flexibility, which allows it to adapt to various binding environments within biological systems. This characteristic has made it a valuable scaffold for designing new drugs that can interact with biological targets more effectively. The chiral nature of the molecule further enhances its potential by allowing researchers to fine-tune its interactions with specific receptors or enzymes.
Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of Rac-Tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans. Molecular modeling studies have revealed insights into its binding mechanisms and interactions with biological targets. These studies have not only validated experimental findings but also provided new avenues for designing derivatives with improved pharmacological properties.
The synthesis of this compound presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples of Rac-Tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans. These advancements include the use of novel catalysts and asymmetric reactions that enhance yield and purity while minimizing side reactions.
In conclusion, Rac-Tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans (CAS No. 2230913-71-8) is a highly versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in advancing our understanding of molecular interactions and developing new therapeutic agents.
2230913-71-8 (rac-tert-butyl N-(3R,4R)-4-aminooxolan-3-ylcarbamate hydrochloride, trans) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)